Cas no 884512-51-0 (Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate
• CAS No: 884512-51-0
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• MDL: MFCD11501653
• CID: 1078789
• PubChem ID: 49759206
• Update Time: 2025-05-19

Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2,2,2-trifluoroacetyl)-piperidine-1-carboxylate
• tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate
• tert-butyl 3-(trifluoroacetyl)piperidine-1-carboxylate
• PC49506
• 1-Boc-3-(2,2,2-trifluoroacetyl)piperidine
• Y4491
• 3-(Trifluoroacetyl)piperidine,N-BOC protected
• 1,1-Dimethylethyl 3-(2,2,2-trifluoroacetyl)-1-piperidinecarboxylate (ACI)
• 1-Piperidinecarboxylic acid, 3-(trifluoroacetyl)-, 1,1-dimethylethyl ester (9CI)
• t-Butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate
• 884512-51-0
• AS-71057
• DTXSID60678047
• SCHEMBL1870546
• AKOS015949363
• CS-W001667
• J-524467
• MFCD11501653
• s11020
• SB44078
• 3-(Trifluoroacetyl)piperidine, N-BOC protected
• EN300-1877882
• Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate

• MDL： MFCD11501653
• Inchi： 1S/C12H18F3NO3/c1-11(2,3)19-10(18)16-6-4-5-8(7-16)9(17)12(13,14)15/h8H,4-7H2,1-3H3
• InChI Key： WUIDPMIFPWKNKG-UHFFFAOYSA-N
• SMILES： O=C(N1CC(C(C(F)(F)F)=O)CCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate (CAS: 884512-51-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate (CAS: 884512-51-0) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and potential applications in drug discovery.

Recent literature reveals that Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate serves as a versatile building block in organic synthesis. Its unique structural features, including the piperidine ring and trifluoroacetyl group, make it an attractive scaffold for the design of protease inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent inhibitors targeting the SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.

In addition to its role in antiviral research, this compound has been investigated for its potential in cancer therapy. A recent preprint article on bioRxiv reported the incorporation of Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate into novel small-molecule inhibitors of protein kinases involved in tumor progression. The study utilized computational docking and in vitro assays to validate the compound's efficacy in disrupting kinase activity, suggesting its promise as a lead compound for further optimization.

From a synthetic chemistry perspective, advancements in the scalable production of Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate have been achieved through improved catalytic methods. A 2024 publication in Organic Process Research & Development described a green chemistry approach using heterogeneous catalysis, which significantly enhanced the yield and purity of the compound while reducing environmental impact. This development is particularly noteworthy for industrial-scale pharmaceutical manufacturing.

Looking forward, the unique properties of Tert-butyl 3-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate continue to inspire innovative applications in drug discovery. Its compatibility with various chemical transformations and potential for structural diversification position it as a valuable tool in medicinal chemistry. Ongoing research is exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms, opening new avenues for therapeutic intervention in previously undruggable targets.